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Compound of Interest

Compound Name: 1,2,3,4-Tetrahydro-1-naphthol

Cat. No.: B051079 Get Quote

An In-depth Technical Guide to 1,2,3,4-
Tetrahydro-1-naphthol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and biological

properties of 1,2,3,4-Tetrahydro-1-naphthol (also known as α-Tetralol). It includes key

quantitative data, experimental protocols, and visualizations to support its application in

research and development.

Core Physical and Chemical Properties
1,2,3,4-Tetrahydro-1-naphthol is a bicyclic alcohol consisting of a tetralin framework with a

hydroxyl group.[1] It is a versatile chiral building block and intermediate in organic synthesis.[2]

The compound exists as a racemic mixture and as individual (R)- and (S)-enantiomers, each

with distinct properties.

Table 1: Physical and Chemical Properties of 1,2,3,4-Tetrahydro-1-naphthol
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Property
Racemic (CAS:
529-33-9)

(R)-(-)-Enantiomer
(CAS: 23357-45-1)

(S)-(+)-Enantiomer

Molecular Formula C₁₀H₁₂O[3][4] C₁₀H₁₂O[5] C₁₀H₁₂O[2]

Molecular Weight 148.20 g/mol [4][6] 148.21 g/mol [5] 148.20 g/mol

Appearance

White to off-white

solid or clear

colourless to slightly

brown viscous liquid.

[3][7]

White or off-white

crystalline powder.[5]
Not specified

Melting Point 28-32 °C[7][8] 38-42 °C[5] Not specified

Boiling Point
102-104 °C at 2

mmHg[7][9]
140 °C at 17 mmHg[5] Not specified

Density
1.09 g/mL at 25 °C[7]

[9]
1.09 g/mL at 25 °C Not specified

Refractive Index

(n20/D)
1.564[8][9] Not specified Not specified

Solubility

Insoluble in water[3];

Soluble in methanol

and other organic

solvents.[1][10]

Not specified Not specified

pKa
14.33 ± 0.20

(Predicted)[3]
Not specified Not specified

Flash Point
>110 °C (>230 °F)[8]

[11]

113 °C (235.4 °F) -

closed cup
Not specified

Optical Rotation Not applicable
[α]¹⁷/D −32° (c = 2.5 in

chloroform)
Not specified

Storage

Sealed in dry, Room

Temperature[3] or

Store at 2-8°C.[10]

Store at 2-8 °C[5] Not specified
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Spectral Data
Spectral analysis is crucial for the identification and characterization of 1,2,3,4-Tetrahydro-1-
naphthol. Key spectral data are summarized below.

Table 2: Spectral Data for 1,2,3,4-Tetrahydro-1-naphthol (CAS: 529-33-9)

Technique Key Peaks / Shifts (ppm)

¹H NMR (CDCl₃)

δ ~7.4 (m, 1H), ~7.2-7.0 (m, 3H), ~4.7 (t, 1H,

CH-OH), ~2.8 (m, 2H, Ar-CH₂), ~2.1-1.7 (m, 4H,

-CH₂-CH₂-).[12]

Mass Spec. (GC-MS)
Major fragments (m/z) reported at 130, 120.[13]

[14] The molecular ion peak is at m/z 148.[6]

IR Spectroscopy

Characteristic peaks for O-H stretching (broad),

C-H stretching (aromatic and aliphatic), and

C=C stretching (aromatic).[13]

Raman Spectroscopy Data available and cataloged.[13]

Synthesis and Experimental Protocols
1,2,3,4-Tetrahydro-1-naphthol is primarily synthesized via the hydrogenation of naphthol

derivatives.

A. Synthesis by Hydrogenation of 1-Naphthol

A common industrial method involves the catalytic hydrogenation of 1-naphthol. This process

can yield a mixture of products, including 1-tetralone and 1,2,3,4-tetrahydro-1-naphthol.[15]

Protocol:

Reactants: 1-naphthol is dissolved in a suitable solvent.

Catalyst: Raney nickel is added to the reaction vessel.[15]
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Reaction Conditions: The mixture is subjected to a hydrogen atmosphere at a pressure of

3.0-5.0 MPa and a temperature of 170-250 °C.[15] The reaction is typically run for 7-20

hours.[15]

Product Mixture: The reaction yields a mixture containing 1-tetralone and 1,2,3,4-
tetrahydro-1-naphthol.

Purification: The desired product, 1,2,3,4-tetrahydro-1-naphthol, is separated from the

mixture through post-treatment processes such as distillation or chromatography. The

patent also describes using an alkali wash to remove unreacted 1-naphthol.[15]

Synthesis Workflow of 1,2,3,4-Tetrahydro-1-naphthol

Reactants & Catalyst

Process

Output & Purification

1-Naphthol

Hydrogenation Reaction
(170-250°C, 3-5 MPa)

Hydrogen (H₂) Raney Nickel Catalyst

Crude Product Mixture
(contains 1-Tetralone)

Purification
(Alkali Wash, Distillation)

1,2,3,4-Tetrahydro-1-naphthol
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Click to download full resolution via product page

Synthesis of 1,2,3,4-Tetrahydro-1-naphthol.

B. Synthesis of Chiral Enantiomers

Chiral versions can be prepared via asymmetric synthesis routes. For example, the (R)-(-)-

enantiomer can be synthesized from 1,2-dihydronaphthalene through a two-stage process

involving hydroboration and subsequent oxidation.[16]

Applications in Research and Drug Development
1,2,3,4-Tetrahydro-1-naphthol is a valuable compound with several key applications.

Pharmaceutical Intermediate: It serves as a building block in the synthesis of various

pharmaceutical compounds, including analgesics and anti-inflammatory drugs.[2][3] It is also

known as an impurity in the synthesis of Sertraline.[1]

Chiral Probe for Enzyme Studies: The enantiomers of 1,2,3,4-tetrahydro-1-naphthol are

used to investigate enzyme-substrate interactions. Specifically, they have been employed to

study the sulfuryl acceptor binding site of the aryl sulfotransferase IV (AST IV) enzyme.[7][9]

(R)-(-)-1,2,3,4-tetrahydro-1-naphthol acts as a substrate for AST IV.[9]

(S)-(+)-1,2,3,4-tetrahydro-1-naphthol acts as a competitive inhibitor of the same enzyme.

[9]

Metabolite Studies: It is the major urinary metabolite of tetralin, making it relevant in

toxicology and metabolic studies.[7][9]
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Enantiomer Interaction with Aryl Sulfotransferase IV
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Interaction of enantiomers with AST IV enzyme.

Safety and Handling
According to GHS classifications, 1,2,3,4-Tetrahydro-1-naphthol is considered harmful if

swallowed and causes serious eye irritation.[13] The (R)-enantiomer is also classified as

causing skin and potential respiratory irritation.[17]

Hazard Codes: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause respiratory irritation).[13]

Precautionary Measures: Standard laboratory personal protective equipment (PPE),

including gloves and safety glasses, should be used. Handling should occur in a well-

ventilated area.
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This guide provides a foundational understanding of 1,2,3,4-Tetrahydro-1-naphthol for its

effective and safe use in scientific applications. For further details, consulting the cited literature

is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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